Cas no 5471-86-3 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-(2-methylprop-2-enoxy)benzene
- (2'-methylallyl)(4-methyl-phenyl)aether
- 1-methyl-4-(2-methylallyloxy)benzene
- 1-methyl-4-[(2-methylprop-2-en-1-yl)oxy]benzene
- 3-p-Tolyloxy-2-methyl-propen-(1)
- 4-Methallyloxy-toluol
- AC1L5MDW
- AC1Q56UY
- AR-1C4582
- CTK5A2415
- methallyl 4-methylphenyl ether
- methallyl-p-tolyl ether
- Methallyl-p-tolyl-aether
- NSC28468
- SureCN8161826
- 5471-86-3
- SCHEMBL8161826
- DTXSID90282853
- AKOS008948968
- NSC-28468
-
-
- Inchi： 1S/C11H14O/c1-9(2)8-12-11-6-4-10(3)5-7-11/h4-7H,1,8H2,2-3H3
- InChI Key： DASHSMQYVMTAHW-UHFFFAOYSA-N
- SMILES： O(CC(=C)C)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
- LogP: 2.94990
Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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